2-Methoxy-2-[4-(propan-2-yl)cyclohexyl]propan-1-amine hydrochloride

• Molecular Formula: C13H28ClNO
• Molecular Weight: 249.82 g/mol
• IUPAC Name: 2-methoxy-2-(4-propan-2-ylcyclohexyl)propan-1-amine;hydrochloride
• InChI: InChI=1S/C13H27NO.ClH/c1-10(2)11-5-7-12(8-6-11)13(3,9-14)15-4;/h10-12H,5-9,14H2,1-4H3;1H
• InChI Key: ICBHBRBRQASTPN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCC(CC1)C(C)(CN)OC.Cl

Description

2-Methoxy-2-[4-(propan-2-yl)cyclohexyl]propan-1-amine hydrochloride is a synthetic organic compound characterized by a propan-1-amine backbone substituted at the 2-position with a methoxy group (-OCH₃) and a 4-isopropylcyclohexyl moiety. The hydrochloride salt enhances its stability and solubility for research applications.

Preparation Methods

The synthesis of 2-Methoxy-2-[4-(propan-2-yl)cyclohexyl]propan-1-amine hydrochloride involves several steps. One common method includes the reaction of cyclohexanone with isopropylamine to form an intermediate, which is then reacted with methanol and hydrochloric acid to yield the final product . Industrial production methods often involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

2-Methoxy-2-[4-(propan-2-yl)cyclohexyl]propan-1-amine hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, where the methoxy group can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

2-Methoxy-2-[4-(propan-2-yl)cyclohexyl]propan-1-amine hydrochloride is utilized in various scientific research fields:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its effects on certain biological pathways.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Methoxy-2-[4-(propan-2-yl)cyclohexyl]propan-1-amine hydrochloride involves its interaction with specific molecular targets. The compound can bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but it is believed to influence neurotransmitter systems and cellular signaling pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Molecular Comparisons

The compound shares structural homology with substituted propan-1-amine hydrochlorides, differing primarily in substituent groups. Key analogs include:

Table 1: Comparative Analysis of Structural Analogs

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications/Source
2-Methoxy-2-[4-(propan-2-yl)cyclohexyl]propan-1-amine hydrochloride	Not provided	C₁₄H₂₈ClNO₂*	277.83 (calculated)	4-isopropylcyclohexyl, methoxy	Research/Forensic
Methoxisopropamine hydrochloride	Not available	Assumed similar	—	Arylcyclohexylamine	Research/Forensic reference standard
3-(3,5-Dimethoxyphenyl)propan-1-amine hydrochloride	2059154-98-0	C₁₁H₁₈ClNO₂	231.72	3,5-dimethoxyphenyl	Building block for synthesis
Atomoxetine S-Isomer hydrochloride	1094411-82-1	C₁₇H₂₂ClNO	291.82 (calculated)	N-Methyl, phenyl, 2-tolyloxy	Pharmaceutical intermediate

*Molecular formula inferred from structural analysis; CAS and exact weight unconfirmed in provided evidence.

Functional Group and Pharmacological Implications

• Cyclohexyl vs.
• Methoxy Positioning : The single methoxy group at the 2-position contrasts with the 3,5-dimethoxyphenyl analog, which may exhibit stronger hydrogen-bonding interactions due to symmetric substitution .
• Amine Modifications: Atomoxetine S-Isomer’s N-methyl and tolyloxy groups confer stereoselectivity, highlighting how minor structural changes impact receptor binding (e.g., norepinephrine reuptake inhibition) .

Biological Activity

2-Methoxy-2-[4-(propan-2-yl)cyclohexyl]propan-1-amine hydrochloride, with the CAS number 2680532-22-1, is a compound that has garnered attention due to its unique molecular structure and potential biological activities. This article delves into the biological activities associated with this compound, including its pharmacological properties, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound features a methoxy group and a cyclohexyl substituent, contributing to its distinct biological properties. Its molecular formula is $C_{13}H_{28}ClNO$, with a molecular weight of approximately 249.82 g/mol .

Property	Value
Molecular Formula	C13H28ClNO
Molecular Weight	249.82 g/mol
CAS Number	2680532-22-1

Pharmacological Properties

Research indicates that 2-Methoxy-2-[4-(propan-2-yl)cyclohexyl]propan-1-amine hydrochloride may exhibit various pharmacological activities:

• Antimicrobial Activity : Preliminary studies suggest potential antibacterial properties against various strains. Similar compounds have shown activity against pathogens like E. faecalis and K. pneumoniae, indicating that this compound may also possess similar properties .
• Anticancer Potential : The compound's structural characteristics could allow it to interact with biological systems in a way that may inhibit cancer cell proliferation. Analogous compounds have demonstrated selective cytotoxicity against cancer cells, suggesting that further investigation into this compound's effects on tumor cells could be warranted .
• Anti-inflammatory Effects : Compounds with similar structures have been noted for their anti-inflammatory properties. This could provide therapeutic avenues for conditions characterized by inflammation .

Study on Anticancer Activity

A study evaluating the anticancer activity of structurally similar compounds reported significant inhibition of cell growth in breast cancer cell lines with an IC50 value of 225 µM . This suggests that 2-Methoxy-2-[4-(propan-2-yl)cyclohexyl]propan-1-amine hydrochloride could exhibit comparable efficacy.

Antimicrobial Efficacy

In another study focusing on the antimicrobial properties of related compounds, minimum inhibitory concentrations (MIC) were established against various bacterial strains, with values ranging from 40 to 50 µg/mL for effective compounds . This establishes a benchmark for evaluating the antimicrobial potential of our compound.

Q & A

Q. How can researchers optimize the synthesis of 2-Methoxy-2-[4-(propan-2-yl)cyclohexyl]propan-1-amine hydrochloride to improve yield and purity?

• Methodological Answer : The synthesis typically involves multi-step reactions, starting with the formation of the cyclohexyl-propan-1-amine backbone followed by methoxy substitution. Key steps include:

• Precursor Preparation : Use 4-(propan-2-yl)cyclohexanol as a starting material for cyclohexane ring functionalization .
• Amine Protection : Employ tert-butoxycarbonyl (Boc) or carbobenzyloxy (Cbz) groups to protect the amine during methoxy group introduction .
• Hydrochloride Salt Formation : React the free base with HCl in anhydrous ethanol to enhance solubility and stability .
  Optimization strategies include using continuous flow chemistry for scalability and HPLC (High-Performance Liquid Chromatography) for real-time purity monitoring .

Q. What analytical techniques are recommended for characterizing this compound’s structural integrity?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : Use $^1H$- and $^{13}C$-NMR to confirm the cyclohexyl, methoxy, and propan-1-amine substituents .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) validates molecular weight and fragmentation patterns .
• X-ray Crystallography : For resolving stereochemistry, particularly if the compound exhibits enantiomeric forms .
• Thermogravimetric Analysis (TGA) : Assess thermal stability of the hydrochloride salt .

Q. How does the hydrochloride salt form influence solubility and bioavailability in preclinical studies?

• Methodological Answer : The hydrochloride salt increases aqueous solubility, critical for in vitro assays (e.g., receptor binding studies). To assess bioavailability:

• LogP Measurement : Compare partition coefficients of the free base and salt to predict membrane permeability .
• In Vitro Dissolution Testing : Use phosphate-buffered saline (PBS, pH 7.4) to simulate physiological conditions .

Advanced Research Questions

Q. What strategies resolve contradictions in pharmacological data between in vitro and in vivo models for this compound?

• Methodological Answer : Discrepancies may arise from metabolic instability or tissue-specific effects. Approaches include:

• Metabolite Profiling : Use LC-MS/MS to identify active or inactive metabolites in plasma and tissues .
• Pharmacokinetic Modeling : Incorporate allometric scaling to adjust dose-response relationships across species .
• Target Engagement Studies : Apply PET (Positron Emission Tomography) tracers to verify receptor occupancy in vivo .

Q. How can enantiomeric separation be achieved for stereochemical studies of this compound?

• Methodological Answer :

• Chiral Chromatography : Use columns with cellulose- or amylose-based stationary phases (e.g., Chiralpak® AD-H) and hexane:isopropanol mobile phases .
• Circular Dichroism (CD) : Confirm enantiomer identity by comparing CD spectra with known standards .
• Enzymatic Resolution : Screen lipases or esterases for kinetic resolution of racemic mixtures .

Q. What computational methods predict the compound’s interaction with biological targets (e.g., receptors, enzymes)?

• Methodological Answer :

• Molecular Docking : Use AutoDock Vina or Schrödinger Suite to model binding affinities with homology-modeled receptors .
• Molecular Dynamics (MD) Simulations : Analyze stability of ligand-receptor complexes over 100-ns trajectories (e.g., GROMACS) .
• QSAR (Quantitative Structure-Activity Relationship) : Train models on analogs with reported activity data to predict efficacy .

Q. How do structural modifications (e.g., substituent variations) impact its metabolic stability?

• Methodological Answer :

• Cytochrome P450 Inhibition Assays : Test CYP3A4/2D6 interactions using human liver microsomes .
• Isotope Labeling : Incorporate $^{14}C$-labels at the methoxy or cyclohexyl group to track metabolic pathways .
• Structural-Activity Relationship (SAR) : Compare half-life (t$_{1/2}$) of analogs with fluorinated or chlorinated substituents .